Ro 1138452 hydrochloride
Description
Selective prostacyclin IP receptor antagonist (pKi = 8.3). Exhibits no affinity at other prostanoid receptors (EP1-4, FP and TP) in a radioligand binding assay. Demonstrates analgesic activity in rats. Orally bioavailable.
Scientific Research Applications
1. ROS-Based Nanomedicine
- Overview : ROS play a critical role in various physiological functions and have been leveraged in nanomedicine.
- Application : The unique properties of ROS are utilized in nanomaterials for improved therapeutic outcomes in medical treatments (Yang, Chen, & Shi, 2019).
2. ROS Measurement in Biological Studies
- Significance : ROS's role in physiological functions and pathologies makes their measurement vital.
- Methodology : The study discusses the use of specific probes like DCFH2 for ROS detection in biological research (Chen, Zhong, Xu, Chen, & Wang, 2010).
3. Oxidative Stress in Aquatic Animals
- Focus : Examines the generation and impact of ROS in aquatic animals.
- Relevance : Highlights how environmental factors affect ROS levels in these organisms (Lushchak, 2011).
4. Fluorescent Probes for ROS Detection
- Innovation : Development of fluorescent probes for specific ROS detection.
- Importance : These probes aid in understanding the physiological roles of different ROS (Soh, 2006).
5. Detection of ROS-Producing Compounds and Antioxidants
- Technique : An on-line post-column biochemical detection system for identifying ROS-producing compounds and antioxidants.
- Application : Useful in studying the pro-and antioxidant effects in scientific research (Kool, van Liempd, Harmsen, Schenk, Irth, Commandeur, & Vermeulen, 2007).
Properties
Molecular Formula |
C19H23N3O.HCl |
|---|---|
Molecular Weight |
345.87 |
synonyms |
4,5-Dihydro-N-[4-[[4-(1-methylethoxy)phenyl]methyl]phenyl]-1H-imidazol-2-amine hydrochloride |
Origin of Product |
United States |
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